1-(1-(3,4-dichlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[1-(3,4-dichlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H16Cl2N6O/c18-13-2-1-11(7-14(13)19)25-17-12(8-23-25)16(21-9-22-17)24-5-3-10(4-6-24)15(20)26/h1-2,7-10H,3-6H2,(H2,20,26)
• InChI Key: MAVXRLYHHGIZDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC=NC3=C2C=NN3C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C17H16Cl2N6O
• Molecular Weight: 391.3 g/mol

Description

This compound is a pyridopyrimidine derivative. Pyridopyrimidines are a class of chemical compounds with diverse biological activities. They have been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials.

Synthesis Analysis

The synthesis of pyridopyrimidine derivatives often involves cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Alternatively, the synthesis can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule. The 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon environments in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and depend on the specific conditions used. For instance, heating thiophene-2-carboxamides in formic acid can afford thieno[3,2-d]pyrimidin-4-ones. Alternatively, the reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene can produce the β-keto amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For instance, the melting point can be determined using a melting point apparatus. The IR spectrum can provide information about the functional groups present in the molecule. The 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon environments in the molecule.

Scientific Research Applications

Anticancer Properties

• Design and Synthesis : Researchers have designed and synthesized a series of pyrrolo[2,3-d]pyrimidine derivatives containing chlorine atoms at positions 4 and 6, along with a trichloromethyl group at position 2. .
• In Vitro Anticancer Activity : Compound 14a exhibits significant activity against MCF7 breast cancer cells, with an IC50 value of 1.7 μg/ml. .
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• Gene Expression and Protein Levels : In MCF7 cells treated with 14a, pro-apoptotic genes (P53, BAX, DR4, and DR5) are up-regulated, while anti-apoptotic genes (Bcl2, Il-8, and CDK4) are down-regulated. .
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Neurotoxic Potential

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Cyclization Reactions

• Pyrido[2,3-d]pyrimidin-5-one Derivatives : When 5-acetyl-4-aminopyrimidines are heated under reflux with MeONa in BuOH, they transform into pyrido[2,3-d]pyrimidin-5-one derivatives. .

Other Biological Activities

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Drug Development

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Future Directions

Pyridopyrimidines, including this compound, have been studied in the development of new therapies. Future research could focus on exploring the therapeutic potential of this compound for various diseases, optimizing its synthesis, and studying its mechanism of action in more detail.